Bromobenzene

• IUPAC Name: bromobenzene
• InChI: InChI=1S/C6H5Br/c7-6-4-2-1-3-5-6/h1-5H
• InChI Key: QARVLSVVCXYDNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)Br
• Molecular Formula: C6H5Br
• DSSTOX Substance ID: DTXSID5024637
• Molecular Weight: 157.01 g/mol
• Physical Description: Mobile clear colorless liquid with a pungent odor. Flash point 124 °F. Denser than water and insoluble in water. Hence sinks in water. Vapors are heavier than air. A skin irritant., Clear liquid with a pungent odor; [CAMEO], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Boiling Point: 313 °F at 760 mmHg (NTP, 1992), boiling point equals 313 °F, 156.2 °C @ 760 MM HG, Boiling point: 132.3 °C @ 400 mm Hg; 110.1 °C @ 200 mm Hg; 68.6 °C @ 40 mm Hg; 53.8 °C @ 20 mm Hg; 40.0 °C @ 10 mm Hg; 27.8 °C @ 5 mm Hg; 2.9 °C @ 1 mm Hg, 156.2 °C
• Flash Point: 123.8 °F (NTP, 1992), Flash point equals 124 °F, 51 °C (124 °F) (CLOSED CUP), 51 °C c.c.
• Solubility: less than 1 mg/mL at 68.9 °F (NTP, 1992), MISCIBLE WITH CHLOROFORM, BENZENE, PETROLEUM HYDROCARBONS; SOL IN ALCOHOL (10.4 G/100 G @ 25 °C), IN ETHER (71.3 G/100 G @ 25 °C); PRACTICALLY INOL IN WATER (0.045 G/100 G @ 30 °C), SOL IN CARBON TETRACHLORIDE, Miscible with most organic solvents; insoluble in water, Very soluble in ethanol, ethyl ether, and benzene, Solubility in water = 410 mg/l @ 25 °C, Solubility in water, g/100ml at 25 °C: 0.04
• Density: 1.49 at 77 °F (USCG, 1999) - Denser than water; will sink, @ 10 °C/4 °C: 1.5083; @ 15 °C/4 °C: 1.5017; @ 20 °C/4 °C: 1.4952; @ 30 °C/4 °C: 1.4815; @ 71 °C/4 °C: 1.426; @ 0 °C/4 °C: 1.5220, Relative density (water = 1): 1.5
• Vapor Density: 5.41 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 5.41 (AIR= 1), Relative vapor density (air = 1): 5.41
• Vapor Pressure: 5 mmHg at 82 °F ; 10 mmHg at 104 °F; 20 mmHg at 128.8 °F (NTP, 1992), 4.18 [mmHg], 4.18 MM HG @ 25 °C, Vapor pressure, kPa at 25 °C: 0.55
• Mechanism of Action: FOLLOWING BROMOBENZENE (1.0 MMOL) ADMIN TO RAT HEPATOCYTES, LIPID PEROXIDATION OCCURRED ONLY AT A LATER STAGE, COMPARED TO TREATMENT WITH CCL4, AND ONLY AFTER CELL DEATH. APPARENTLY LIPID PEROXIDATION DURING BROMOBENZENE TOXICITY WAS MERELY A CONSEQUENCE OF GSH DEPLETION AND CELL DEATH. APPARENTLY, ARYLATION OF CRITICAL CELLULAR NUCLEOPHILES IS MORE IMPORTANT THAN LIPID PEROXIDATION IN BROMOBENZENE HEPATOTOXICITY., FRESHLY ISOLATED HEPATOCYTES FROM PHENOBARBITAL-TREATED RATS WERE INCUBATED IN THE PRESENCE OR ABSENCE OF EXTRACELLULAR CALCIUM WITH BROMOBENZENE. IN THE ABSENCE OF CALCIUM IT WAS FAR MORE TOXIC TO THE CELLS THAN IN ITS PRESENCE. THIS RESULT IS INCONSISTENT WITH THE HYPOTHESIS THAT AN INFLUX OF EXTRACELLULAR CALCIUM IS REQUIRED AS THE FINAL STEP IN TOXIC LIVER CELL INJURY., A NOVEL METHOD IS DESCRIBED FOR MEASURING THE COVALENT BINDING OF BROMOBENZENE TO MACROMOLECULES IN RAT HEPATIC MICROSOMES OF HEPATOCYTES. COVALENT BINDING IN HEPATOCYTES SUGGESTS THAT THE BINDING OCCURS FIRST WITH MACROMOLECULES IN 20000-40000 DALTON RANGE.
• Color/Form: MOBILE LIQUID, Heavy, mobile, colorless liquid
• CAS No.: 108-86-1, 52753-63-6
• Melting Point: -24 °F (NTP, 1992), -30.6 °C (SOLIDIFIES), -30.7 °C

Description

What is Bromobenzene?

this compound is an aryl-halide, C6H5Br. It is a non-coloured liquid, but aged samples may appear yellow. It is also a reagent in organic synthesis.this compound is the simplest member of the class of bromobenzenes, that is benzene in which a single hydrogen has been substituted by a bromine.

What are the uses of this compound?

A liquid at ambient temperature, it serves to dissolve a variety of substances, particularly for large-scale crystallisations and also for incorporation of phenyl groupings in organic syntheses. It is a precursor to creating the phencyclidine. It can be useful in the introduction of phenyl groups by means of palladium-catalyzed coupling reactions, and viz. The Suzuki reaction. It plays a role as an unpolar solvent that is a hepatotoxic substance and the mouse metabolite. It is a part of bromobenzenes. It is a bromoarene as volatile organic compounds.

this compound is utilized for organic synthesis, specifically for the production of synthetic intermediaries phenyl-magnesium bromide (a Grignard reagent). This compound can also be used as in the manufacture of motor oil additives, and as a solvent for crystallization. The release of this compound into the environment can be a result of its production as well as the process of producing Phenyl magnesium Bromide, and also during it's use in the form of a solvent, and to add an ingredient in motor oils (HSDB 2003). It was found to be present with low frequencies, and in very low levels in food samples, ambient air, as well as the water that is finished.

this compound is employed to introduce a phenyl element into different compounds. One technique is its conversion to the Grignard chemical reagent, which is phenylmagnesium. This reagent is used, e.g. during the reaction with carbon dioxide, to create benzoic acid. Other methods require palladium catalysts for coupling reactions, like for example the Suzuki reaction. This compound is utilized as precursor for the creation of phencyclidine.

this compound is a good reactant in cross-coupling reaction, such as in the Suzuki coupling reaction that allows the production of diverse biaryls that are not symmetrical and Mizoroki Heck reaction to create diverse substituted alkenes. It also serves as a powerful quencher for the quenching of fluorescence of anthracene.

this compound was utilized in the production of a the four-armed star chain transfer agents that is required for the production of amphiphilic star copolymers. It was utilized as an organic extraction process for the Ion pair-based microextraction using dispersive liquid and liquid that removes gold levels in ultratrace soil samples, water samples, as well as river sediments.

Scientific Research Applications

• Liver Necrosis Study : Bromobenzene is used to study the mechanism of liver necrosis caused by halogenated aromatic hydrocarbons (Brodie et al., 1971).

• Pathogenetic Mechanisms of Liver Damage : It is employed in vivo to investigate liver damage mechanisms produced by glutathione-depleting agents (Casini et al., 1988).

• Understanding Chemically-Induced Toxicities : this compound helps in unraveling complexities in chemically-induced toxicities, demonstrating principles like metabolic activation and glutathione's role in detoxification (Lau & Monks, 1988).

• Hepatotoxicity Studies : It serves as an efficient model for studying hepatotoxicity, helping to evaluate the protective effects of various herbal extracts and chemicals against liver injury (Vedi, Sabina & Rasool, 2013).

• Photosensitizer in Polymerization : this compound acts as a photosensitizer for the polymerizations of certain compounds, initiating reactions with specific wavelengths of light (Bengough, Henderson & Patsavoudis, 1969).

• Toxicogenomics and Hepatotoxicity : It is utilized in toxicogenomics to enable detailed comparisons of mechanisms and early detection of toxicity in this compound-induced liver damage (Heijne et al., 2003).

• Metabonomic Analysis for Toxicological Mechanism : Metabonomic analysis with this compound identifies novel biomarkers and metabolites implicated in toxicological mechanisms, aiding in drug safety evaluation and biomarker discovery (Waters et al., 2006).

• Study of Hepatocellular Necrosis : this compound is used to study hepatocellular necrosis in laboratory animals, with its toxicity being modifiable by certain inhibitors and stimulants (Thor et al., 1981).

Mechanism of Action

Target of Action

Bromobenzene is an aryl bromide, the simplest of the bromobenzenes, consisting of a benzene ring substituted with one bromine atom . It is primarily used to introduce a phenyl group into other compounds . One of its targets is the cytochrome P-450-linked monooxygenase system, which is involved in its metabolic activation .

Mode of Action

This compound’s mode of action involves its conversion to the Grignard reagent, phenylmagnesium bromide . This reagent can be used in reactions with other compounds, such as carbon dioxide, to prepare benzoic acid . The metabolic activation of this compound to reactive intermediates by the cytochrome P-450-linked monooxygenase system is required for this agent to produce liver damage .

Biochemical Pathways

This compound affects several biochemical pathways. Its metabolism involves the cytochrome P-450 system, which is enhanced by either induction of the cytochrome P-450 system or lowering of hepatic glutathione level by pretreatment of the animals with GSH-depleting agents . The hepatotoxic effect of this compound is enhanced by either induction of the cytochrome P-450 system or lowering of hepatic glutathione level .

Pharmacokinetics

Studies have shown that this compound and its derivatives are quickly eliminated from the plasma, with 1,4-dithis compound showing slower elimination and higher accumulation in the liver . Physiologically-based pharmacokinetic models have helped researchers understand the pharmacokinetics and estimate hepatic concentrations of this compound compounds .

Result of Action

The result of this compound’s action is the introduction of a phenyl group into other compounds . This can be used in reactions with other compounds to prepare substances like benzoic acid . Its metabolic activation can also lead to liver damage .

Action Environment

The action of this compound can be influenced by environmental factors. For example, the hepatotoxic effect of this compound is enhanced by either induction of the cytochrome P-450 system or lowering of hepatic glutathione level by pretreatment of the animals with GSH-depleting agents . Conversely, hepatotoxicity is prevented by simultaneous administration of cytochrome P-450 inhibitors .

Biochemical Analysis

Biochemical Properties

Bromobenzene has contributed much in understanding the mechanisms involved in xenobiotic hepatotoxicity induced by drugs and environment pollutants . It interacts with enzymes such as cytochrome P-450, which first transform this compound into epoxide derivatives .

Cellular Effects

This compound and its reactive metabolites, such as the epoxide and quinone derivatives, are responsible for liver damage . They can reduce hepatocyte oxygen uptake and ATP levels, alter calcium balance, and decrease cytosolic and mitochondrial GSH levels .

Molecular Mechanism

The molecular mechanism of this compound involves its transformation into reactive metabolites by CYP isozymes, particularly cytochrome P-450 . These reactive metabolites, not this compound itself, covalently bind with hepatic macromolecules or organelles, causing liver damage .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound has been shown to produce midzonal liver necrosis when administered in sufficient doses to laboratory animals . Over time, the effects of this compound can lead to significant changes in liver function and structure .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . At high doses, this compound can cause significant liver damage, while at lower doses, the effects may be less severe .

Metabolic Pathways

This compound is involved in metabolic pathways that lead to the formation of reactive metabolites . These metabolites interact with enzymes and cofactors, leading to changes in metabolic flux and metabolite levels .

Transport and Distribution

After consumption, the digestive system quickly absorbs this compound . It is also absorbed by the lungs after inhalation . The body has a broad distribution of this compound and its metabolites, with adipose tissues containing the highest quantities soon after absorption .

Subcellular Localization

This compound and its metabolites are broadly distributed within cells . The reactive metabolites of this compound can bind covalently with hepatic macromolecules or organelles, affecting their function .

Synthesis routes and methods

Procedure details

The resolved 3-substituted cis-diol (12) (Scheme 5, R1 =Br) was prepared by separation of (11), prepared as shown in Example 9, on a chiral phase HPLC column Chiralcel OJ (Daicel Industries), isopropanol (10) : hexane (90) (HPLC, Boyd, et al., J. Chem. Soc. Chem. Commun., 1993, p. 974), (-) isomer r.t.=20.1 min., (+) isomer r.t.=21.5 min., α=1.15. The identity of the (+) isomer was determined by co-injection of the authentic compound produced by reaction of bromobenzene with toluene dioxygenase. The separated peaks were collected and their purity was confirmed by chromatography in the same system. The 1H NMR (DMSO, D6, 300 MHz) spectra of the separated compounds were identical to each other and the authentic (+) isomer.